(E)-2-(((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)thio)-4,6-dimethylpyrimidine

• IUPAC Name: 4,6-dimethyl-2-[[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]methylsulfanyl]pyrimidine
• InChI: InChI=1S/C19H21N5S2/c1-14-12-15(2)21-18(20-14)26-13-17-22-23-19(24(17)3)25-11-7-10-16-8-5-4-6-9-16/h4-10,12H,11,13H2,1-3H3/b10-7+
• InChI Key: MNAKNISSTBHGQU-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=NN=C(N2C)SCC=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=NC(=N1)SCC2=NN=C(N2C)SC/C=C/C3=CC=CC=C3)C
• Molecular Formula: C19H21N5S2
• Molecular Weight: 383.5 g/mol

Description

(E)-2-(((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)thio)-4,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C19H21N5S2 and its molecular weight is 383.53. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)thio)-4,6-dimethylpyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)thio)-4,6-dimethylpyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound , due to its structural complexity, shares relevance with the synthesis of various heterocyclic compounds that have been investigated for their potential applications across different fields of scientific research. For instance, studies on the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrido[2,3-d]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety have shown these compounds to exhibit moderate effects against bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). Such synthetic routes and biological activities suggest potential applications in developing new antimicrobial agents.

Antimicrobial and Herbicidal Activities

The synthesis of various heterocyclic compounds, including those related to the pyrimidine class, has been extensively explored for their antimicrobial and herbicidal properties. For example, compounds synthesized through reactions involving 2-thioxopyrimidinyl-5-(N,N-dimethylamino)formamidine have led to the development of new pyridino[2,3-d]pyrimidin-4-ones, showcasing the versatility of pyrimidine derivatives in chemical synthesis and potential applications in agriculture as herbicides (Hassneen & Abdallah, 2003).

Pharmaceutical Research

Pyrimidine derivatives have also been synthesized for pharmaceutical research, targeting various biological activities. For instance, novel 3-(Quinolin-3-yl)-5,7-dimethyl-1,2,4-triazolo[4,3-a]pyrimidine derivatives have shown promising DNA photocleavage activity, indicating potential therapeutic applications in targeting DNA or developing new anticancer drugs (Sharma, Kumar, Khare, Gupta, & Beniwal, 2015).

Cardiovascular Research

The exploration of 2-(alkylthio)-5,7-disubstituted-1,2,4-triazolo[1,5-a]pyrimidines as inhibitors of cAMP phosphodiesterase from various tissues highlights the potential of pyrimidine derivatives in cardiovascular research. These compounds have shown to increase cardiac output in animal models, suggesting their utility in developing new cardiovascular agents (Novinson, Springer, O'Brien, Scholten, Miller, & Robins, 1982).